2-(Dimethylamino)-6-hydroxybenzonitrile

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 2-(dimethylamino)-6-hydroxybenzonitrile
• InChI: InChI=1S/C9H10N2O/c1-11(2)8-4-3-5-9(12)7(8)6-10/h3-5,12H,1-2H3
• InChI Key: IZCBSCYOJSEQRK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C(=CC=C1)O)C#N

Description

2-(Dimethylamino)-6-hydroxybenzonitrile (C₉H₁₀N₂O, MW 162.19 g/mol) is a benzonitrile derivative featuring a dimethylamino group (-N(CH₃)₂) at position 2, a hydroxyl (-OH) group at position 6, and a cyano (-CN) group at position 1 on the benzene ring. This trifunctional compound exhibits unique electronic and steric properties due to the interplay of electron-donating (dimethylamino, hydroxyl) and electron-withdrawing (cyano) substituents. Such a "push-pull" electronic configuration enhances its utility in organic synthesis, photopolymerization, and pharmaceutical intermediates, though specific applications require further exploration .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Dimethylamino)-6-hydroxybenzonitrile typically involves the introduction of the dimethylamino group and the hydroxy group onto a benzonitrile core. One common method is the reaction of 2,6-dihydroxybenzonitrile with dimethylamine under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the proper substitution of the amino group.

Industrial Production Methods

In an industrial setting, the production of 2-(Dimethylamino)-6-hydroxybenzonitrile may involve large-scale reactions using automated systems to control the reaction parameters. The use of continuous flow reactors can enhance the efficiency and yield of the compound. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-(Dimethylamino)-6-hydroxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Halogenating agents or nucleophiles can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of 2-(Dimethylamino)-6-hydroxybenzaldehyde.

Reduction: Formation of 2-(Dimethylamino)-6-aminobenzonitrile.

Substitution: Formation of various substituted benzonitriles depending on the substituent introduced.

Scientific Research Applications

2-(Dimethylamino)-6-hydroxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-6-hydroxybenzonitrile involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the hydroxy group can form hydrogen bonds. These interactions can influence the compound’s binding to enzymes, receptors, or other biomolecules, thereby modulating their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Chloro-6-methylbenzonitrile (C₈H₆ClN, MW 151.59 g/mol)

This compound substitutes the dimethylamino and hydroxyl groups in the target molecule with chloro (-Cl) and methyl (-CH₃) groups. Key differences include:

• Electronic Effects : Chloro (moderate electron-withdrawing) and methyl (electron-donating) groups create a less polarized structure compared to the target compound.
• Solubility: The absence of polar hydroxyl and dimethylamino groups reduces solubility in polar solvents.

2-Cyano-6-hydroxybenzothiazole (C₈H₄N₂OS, MW 192.20 g/mol)

Replacing the benzene ring with a benzothiazole heterocycle introduces sulfur, altering electronic properties:

• Reactivity : The sulfur atom may participate in coordination chemistry, diverging from the target compound’s hydrogen-bonding capability via its hydroxyl group.
• Applications: Used in dyes and organic synthesis, whereas the target compound’s dimethylamino group could facilitate roles as a co-initiator in photopolymer resins .

Ethyl 4-(Dimethylamino) Benzoate (C₁₁H₁₅NO₂, MW 193.24 g/mol)

highlights its superior reactivity in resin cements compared to methacrylate-based amines, achieving higher degrees of conversion (72% vs. 65%) and better physical properties. This suggests that the target compound’s dimethylamino group, combined with a cyano substituent, may similarly enhance reactivity in polymer systems, albeit with trade-offs in solubility due to the hydroxyl group .

Data Table: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Properties	Applications
2-(Dimethylamino)-6-hydroxybenzonitrile	C₉H₁₀N₂O	162.19	-CN, -OH, -N(CH₃)₂	Polar, hydrogen bonding, electron-rich	Pharmaceuticals, polymer resins (inferred)
2-Chloro-6-methylbenzonitrile	C₈H₆ClN	151.59	-CN, -Cl, -CH₃	Halogenated, moderate polarity	Agrochemicals, intermediates
2-Cyano-6-hydroxybenzothiazole	C₈H₄N₂OS	192.20	-CN, -OH, benzothiazole	Conjugated system, sulfur interaction	Dyes, organic synthesis
Ethyl 4-(Dimethylamino) Benzoate	C₁₁H₁₅NO₂	193.24	-COOEt, -N(CH₃)₂	High reactivity, low steric hindrance	Polymer co-initiators